Cas no 2172032-79-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid
• CAS No: 2172032-79-8
• MF: C₂₄H₂₃F₃N₂O₅
• MW: 476.445037126541
• CID: 5794986
• PubChem ID: 165512734
• Update Time: 2025-10-16

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1531664
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid
• EN300-1531511
• 2172032-79-8
• 2171413-41-3
• EN300-1530923
• (1s,3s)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid
• (1r,3r)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid
• 2171352-68-2
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid

• Inchi： 1S/C24H23F3N2O5/c25-24(26,27)20(11-21(30)28-14-9-13(10-14)22(31)32)29-23(33)34-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19-20H,9-12H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： URWDNDABVWPUOT-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 476.15590632g/mol
• Monoisotopic Mass: 476.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid

Comprehensive Analysis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid (CAS No. 2172032-79-8)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid (CAS No. 2172032-79-8) is a highly specialized fluorinated cyclobutane derivative with significant potential in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutylamide moiety, makes it a valuable building block for drug discovery and bioconjugation. Researchers are increasingly interested in this compound due to its role in targeted drug delivery and bioactive molecule design, aligning with current trends in precision medicine and biopharmaceutical innovation.

One of the most notable features of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in peptide chemistry for its orthogonality and ease of removal under mild conditions, making this compound ideal for constructing complex peptide architectures. Additionally, the trifluoromethyl group enhances the molecule's metabolic stability and lipophilicity, which are critical factors in drug bioavailability and cell permeability. These properties are particularly relevant in the development of next-generation therapeutics, such as peptide-based drugs and protein degraders.

In the context of AI-driven drug discovery, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid has garnered attention for its potential in computational chemistry and molecular docking studies. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, accelerating the identification of novel therapeutic candidates. This aligns with the growing demand for high-throughput screening and rational drug design, which are key focus areas in modern pharmaceutical R&D.

The compound's cyclobutane core also contributes to its structural rigidity, which is advantageous for designing conformationally constrained peptides. Such peptides are increasingly explored for their improved receptor binding affinity and selectivity, addressing challenges in GPCR-targeted therapies and enzyme inhibition. Furthermore, the incorporation of fluorine atoms enhances the compound's electrophilic properties, making it a promising candidate for covalent inhibitor development—a hot topic in oncology research and infectious disease treatment.

From a sustainability perspective, the synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid can be optimized using green chemistry principles, such as catalyst recycling and solvent reduction. This resonates with the pharmaceutical industry's shift toward eco-friendly manufacturing and carbon footprint reduction. As regulatory agencies emphasize environmental impact assessments, compounds like this are likely to gain traction for their potential to align with ESG (Environmental, Social, and Governance) criteria.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid (CAS No. 2172032-79-8) represents a versatile tool for medicinal chemists and biotechnologists. Its applications span from peptide engineering to AI-augmented drug design, reflecting the interdisciplinary nature of contemporary life sciences. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing personalized medicine and therapeutic innovation.